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Compound of Interest

Compound Name: Tyr-Uroguanylin (mouse, rat)

Cat. No.: B6299568

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uroguanylin is an endogenous peptide hormone that plays a crucial role in regulating intestinal
fluid and electrolyte homeostasis. It functions by binding to and activating the guanylate
cyclase C (GC-C) receptor on the apical surface of intestinal epithelial cells. This activation
leads to an increase in intracellular cyclic guanosine monophosphate (cGMP), which in turn
stimulates the secretion of chloride (Cl-) and bicarbonate (HCO3-) into the intestinal lumen,
driving subsequent water secretion.[1][2] The mouse intestinal loop assay is a well-established
in vivo model for studying intestinal secretion and absorption. This document provides a
detailed protocol for performing a ligated intestinal loop assay in mice to investigate the effects
of uroguanylin on intestinal fluid secretion and cGMP production.

Signaling Pathway of Uroguanylin in Intestinal
Epithelial Cells

Uroguanylin, upon binding to its receptor GC-C, initiates a signaling cascade that results in
intestinal fluid secretion. The key steps are outlined below.
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1. Animal Preparation
(Fasting, Anesthesia)

2. Surgical Procedure
(Laparotomy, Intestine Exposure)
3. Loop Ligation
(Creation of 2-3 cm loops)

4. Injection of Uroguanylin
(or Vehicle Control)

5. Incubation Period
(e.g., 2-4 hours)

( 6. Loop Harvesting

(Euthanasia, Loop Excision)

8. Tissue Processing
(Homogenization)

7. Fluid Accumulation Measurement 9. cGMP Measurement
(Length and Weight) (ELISA or RIA)
(10. Data Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b6299568?utm_src=pdf-custom-synthesis
https://www.jpp.krakow.pl/journal/archive/10_21/articles/02_article.html
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2014.00031/full
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2014.00031/full
https://www.benchchem.com/product/b6299568#protocol-for-uroguanylin-intestinal-loop-assay-in-mice
https://www.benchchem.com/product/b6299568#protocol-for-uroguanylin-intestinal-loop-assay-in-mice
https://www.benchchem.com/product/b6299568#protocol-for-uroguanylin-intestinal-loop-assay-in-mice
https://www.benchchem.com/product/b6299568#protocol-for-uroguanylin-intestinal-loop-assay-in-mice
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6299568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

